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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using Siliclad, a hydrophobic,
water-dispersible coating, to reduce friction between moving parts in laboratory and research
environments. Siliclad forms a chemically bonded alkylsilicone layer on siliceous substrates
and other materials, significantly lowering their coefficient of friction and providing a lubricious,
water-repellent surface.

Introduction to Siliclad

Siliclad is a monomeric octadecylsilane derivative that, when applied to a surface, creates a
durable, low-friction coating.[1] This coating is particularly effective on glass and vitreous
surfaces but can also be adapted for use on other materials commonly found in laboratory
equipment, such as stainless steel, aluminum, and certain plastics. The primary benefits of
using Siliclad include improved drainage of laboratory glassware, reduced breakage of optical
fibers, and decreased protein adsorption in analytical equipment.[1][2]

The active component in Siliclad is an octadecylsilane derivative that reacts with water to form
a silanol-rich prepolymer. This prepolymer then condenses with hydroxyl groups present on the
substrate's surface to form a chemically bound alkylsilicone film.[1]
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Physical and Chemical Properties

A summary of the key properties of Siliclad and Siliclad-treated surfaces is provided in the

tables below.
Property Value
Solids Content 20%[1]
Specific Gravity 0.88[1]
Viscosity 8-20 cSt[1]
Flashpoint 27°C[1]
Shelf Life Six months in sealed containers[1]

Property Untreated Glass Siliclad-Treated Glass

Static Coefficient of Friction

0.9 -1.0[1] 0.2-0.3[1]
(glass on glass)
Critical Surface Tension 78 dynes/cm[1] 31 dynes/cm[1]
Surface Resistivity 1 x 102 ohmsJ[1] 1.2 x 1013 ohmsJ[1]
Blood Protein Adsorption (100

0.13 mg/mm?[1] 0.01 - 0.02 mg/mm?[1]

hr)

Values are for glass slides dipped in a 1% Siliclad solution and cured for 5 minutes at 100°C.

[1]

Mechanism of Action

The friction-reducing properties of Siliclad are attributed to the formation of a highly ordered,
low-energy surface. The long octadecyl chains of the silane molecules align themselves to
create a "brush-like" layer that minimizes inter-surface adhesion and provides a lubricious
interface.
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Siliclad Application and Friction Reduction

Hydrplysis |

( : Silanol-rich Prepolymer]
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Reduced Friction Hydrophobicity Reduced Protein Adsorption Chemical Inertness
(Lower wear and energy i d drainage, water (Less sample loss, cleaner surfaces) (Good stability in many environments)

Surface Preparation is Critical Limited Data on Non-Siliceous Substrates Aqueous Solution Stability
(Requires clean, activated surface) (Empirical testing may be needed) (Prepare fresh for best results)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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